Cas no 2171149-62-3 ((2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid)

(2R)-1-[3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its cyclobutane ring structure introduces conformational constraints, enhancing the stability and biological activity of synthesized peptides. The Fmoc group ensures orthogonal protection compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The (2R) stereochemistry at the piperidine-2-carboxylic acid moiety provides precise chiral control, critical for targeting stereospecific interactions in medicinal chemistry. This compound is particularly valuable for constructing cyclic or constrained peptides, where rigid backbone geometries are required to improve binding affinity and metabolic stability. Its high purity and well-defined reactivity make it suitable for research-scale and industrial peptide production.
(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid structure
2171149-62-3 structure
Product Name:(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid
CAS No:2171149-62-3
MF:C26H28N2O5
MW:448.510927200317
CID:6323684
PubChem ID:165581090
Update Time:2025-10-29

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid
    • EN300-1532470
    • (2R)-1-[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
    • 2171149-62-3
    • EN300-1531874
    • (2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
    • EN300-1532286
    • Inchi: 1S/C26H28N2O5/c29-24(28-12-6-5-11-23(28)25(30)31)16-13-17(14-16)27-26(32)33-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22-23H,5-6,11-15H2,(H,27,32)(H,30,31)/t16?,17?,23-/m1/s1
    • InChI Key: DMCGJFXSCHKCSV-PVWAMWICSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1C(=O)O

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 729
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 95.9Ų

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1531874-0.05g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
0.05g
$2829.0 2023-07-10
Enamine
EN300-1531874-0.1g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
0.1g
$2963.0 2023-07-10
Enamine
EN300-1531874-0.25g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
0.25g
$3099.0 2023-07-10
Enamine
EN300-1531874-0.5g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
0.5g
$3233.0 2023-07-10
Enamine
EN300-1531874-1.0g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
1.0g
$3368.0 2023-07-10
Enamine
EN300-1531874-2.5g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
2.5g
$6602.0 2023-07-10
Enamine
EN300-1531874-5.0g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
5.0g
$9769.0 2023-07-10
Enamine
EN300-1531874-10.0g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
10.0g
$14487.0 2023-07-10
Enamine
EN300-1531874-50mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
50mg
$2829.0 2023-09-26
Enamine
EN300-1531874-100mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
2171149-62-3
100mg
$2963.0 2023-09-26

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid Related Literature

Additional information on (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid

Comprehensive Analysis of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid (CAS No. 2171149-62-3)

The compound (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid (CAS No. 2171149-62-3) is a sophisticated chiral molecule widely utilized in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclobutane ring and a piperidine-2-carboxylic acid moiety, makes it a valuable intermediate for designing bioactive compounds. Researchers are increasingly focusing on this molecule due to its potential applications in drug discovery and bioconjugation, aligning with the growing demand for targeted therapies and precision medicine.

One of the standout features of this compound is its Fmoc-protected amino group, which is critical for solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group offers excellent stability under basic conditions while being easily cleaved under mild acidic conditions, making it ideal for stepwise peptide assembly. This property has garnered attention in biotechnology forums and pharmaceutical research, where users frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents" to optimize their synthetic protocols.

In the context of AI-driven drug design, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid is often discussed for its role in scaffold hopping and fragment-based drug discovery. The cyclobutanecarbonyl segment introduces conformational rigidity, a hot topic in computational chemistry circles, as it enhances binding affinity to protein targets. Searches like "rigid cyclic amino acids in drug design" or "chiral building blocks for pharmaceuticals" reflect the industry's interest in such compounds.

From a sustainability perspective, this compound aligns with the push for green chemistry in synthetic workflows. Its efficient protecting group strategy minimizes waste, addressing common queries such as "eco-friendly peptide synthesis" or "reducing solvent use in Fmoc chemistry." Additionally, its high purity and low epimerization risk make it a preferred choice for GMP-compliant manufacturing, a trending topic in regulatory discussions.

For bench scientists, practical considerations like solubility (often in DMF or DCM) and storage conditions (-20°C under inert atmosphere) are frequently searched. The compound's stereochemical integrity (2R configuration) is another key focus, particularly for studies involving enzyme-substrate interactions or chiral HPLC method development. These aspects are crucial for method validation in analytical laboratories.

In summary, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid represents a nexus of cutting-edge synthetic chemistry, drug development, and sustainable practices. Its multifaceted applications—from peptide therapeutics to materials science—ensure its relevance in both academic and industrial settings, as evidenced by rising search trends around "advanced peptide building blocks" and "chiral auxiliaries for asymmetric synthesis."

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.